Cas no 943443-05-8 ((6S)-4-benzyl-1,4-oxazepan-6-ol)

• Product Name: (6S)-4-benzyl-1,4-oxazepan-6-ol
• CAS No: 943443-05-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD11976151
• CID: 2092377
• PubChem ID: 16655563
• Update Time: 2025-08-05

(6S)-4-benzyl-1,4-oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-1,4-oxazepan-6-ol
• (6S)-Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol (ACI)
• (6S)-4-Benzyl-1,4-oxazepan-6-ol
• (S)-N-Benzyl-1,4-oxazepan-6-ol
• F13102
• (6S)-Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol;
• 943443-05-8
• AKOS024464690
• CS-0156278
• AS-77851
• MFCD11976151
• (6S)-4-benzyl-1,4-oxazepan-6-ol

• MDL： MFCD11976151
• Inchi： 1S/C12H17NO2/c14-12-9-13(6-7-15-10-12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2/t12-/m0/s1
• InChI Key： SQZLCDHCXXQFNQ-LBPRGKRZSA-N
• SMILES： C(C1C=CC=CC=1)N1CCOC[C@@H](O)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Additional information on (6S)-4-benzyl-1,4-oxazepan-6-ol

Introduction to (6S)-4-benzyl-1,4-oxazepan-6-ol (CAS No. 943443-05-8)

(6S)-4-benzyl-1,4-oxazepan-6-ol (CAS No. 943443-05-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazepanes, which are heterocyclic compounds with a seven-membered ring containing one oxygen and one nitrogen atom. The specific structure of (6S)-4-benzyl-1,4-oxazepan-6-ol includes a benzyl group attached to the nitrogen atom and a hydroxyl group at the C6 position, which imparts unique chemical and biological properties.

The synthesis of (6S)-4-benzyl-1,4-oxazepan-6-ol typically involves multi-step reactions, including the formation of the oxazepane ring and the introduction of the benzyl and hydroxyl groups. Recent advancements in synthetic methodologies have improved the efficiency and yield of these processes, making it more accessible for research and development purposes. One notable method involves the use of transition-metal catalysts to facilitate the ring formation and functional group introduction, reducing the overall complexity and cost of synthesis.

In terms of its biological activity, (6S)-4-benzyl-1,4-oxazepan-6-ol has shown promising results in various preclinical studies. Research has focused on its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been investigated for its ability to modulate serotonin receptors, which are involved in mood regulation, sleep, and other physiological processes. Studies have demonstrated that (6S)-4-benzyl-1,4-oxazepan-6-ol can selectively bind to certain serotonin receptor subtypes, potentially offering new avenues for treating conditions such as depression and anxiety disorders.

Beyond its interactions with serotonin receptors, (6S)-4-benzyl-1,4-oxazepan-6-ol has also been studied for its effects on other biological systems. For instance, it has shown potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines in vitro. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival in cell culture models.

The pharmacokinetic properties of (6S)-4-benzyl-1,4-oxazepan-6-ol are also an important area of investigation. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be developed into an orally administered therapeutic agent with sustained efficacy. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in human subjects.

Clinical trials are currently underway to evaluate the therapeutic potential of (6S)-4-benzyl-1,4-oxazepan-6-ol. Early-phase trials have focused on assessing its safety and tolerability in healthy volunteers and patients with specific conditions. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (6S)-4-benzyl-1,4-oxazepan-6-ol (CAS No. 943443-05-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in drug discovery and development.